Cas no 87485-34-5 (N-(3-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide)

• Product Name: N-(3-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide
• CAS No: 87485-34-5
• MF: C₂₁H₁₅NO₃
• MW: 329.348705530167
• CID: 5960772
• PubChem ID: 741763
• Update Time: 2025-08-03

N-(3-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide
• 3-oxo-N-(m-tolyl)-3H-benzo[f]chromene-2-carboxamide
• 3H-Naphtho[2,1-b]pyran-2-carboxamide, N-(3-methylphenyl)-3-oxo-
• 87485-34-5
• Oprea1_678624
• SR-01000424841
• HMS1415H07
• N-(3-methylphenyl)-3-oxobenzo[f]chromene-2-carboxamide
• F0341-0333
• N-(3-methylphenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide
• Oprea1_236506
• IDI1_009084
• EU-0037346
• IFLab1_001217
• AKOS000659555
• SR-01000424841-1

• Inchi： 1S/C21H15NO3/c1-13-5-4-7-15(11-13)22-20(23)18-12-17-16-8-3-2-6-14(16)9-10-19(17)25-21(18)24/h2-12H,1H3,(H,22,23)
• InChI Key： ATSLZVJHSUBPPB-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C=C(C(NC1=CC=CC(C)=C1)=O)C(=O)O2)C=CC=C3

Computed Properties

• Exact Mass: 329.10519334g/mol
• Monoisotopic Mass: 329.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.4Ų

Additional information on N-(3-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide

Recent Advances in the Study of N-(3-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide (CAS: 87485-34-5)

The compound N-(3-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide (CAS: 87485-34-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzochromene derivative has shown promising potential in various therapeutic applications, particularly in the areas of oncology and inflammation. Recent studies have focused on elucidating its molecular mechanisms, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from the latest research is the compound's ability to modulate specific signaling pathways involved in cancer cell proliferation and survival. In vitro studies have demonstrated that N-(3-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide exhibits potent inhibitory effects on certain kinase enzymes, which are often overactive in malignant cells. These findings suggest that the compound could serve as a lead molecule for the development of novel kinase inhibitors.

Another area of interest is the compound's anti-inflammatory properties. Recent investigations have revealed that it can suppress the production of pro-inflammatory cytokines by interfering with the NF-κB signaling pathway. This mechanism is particularly relevant for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Animal models have shown significant reduction in inflammation markers following administration of the compound, highlighting its therapeutic potential.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Researchers have employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) to quantify the compound and its metabolites in biological samples. These studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile, which are critical for its further development as a drug candidate.

Despite these promising results, challenges remain in the clinical translation of N-(3-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide. Issues such as solubility, toxicity, and off-target effects need to be addressed through structural optimization and formulation development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, N-(3-methylphenyl)-3-oxo-3H-benzofchromene-2-carboxamide (CAS: 87485-34-5) represents a promising candidate for the treatment of cancer and inflammatory diseases. Ongoing research aims to further elucidate its mechanisms of action, improve its pharmacological properties, and validate its efficacy in human studies. The compound's unique chemical structure and biological activities make it a valuable subject for future investigations in the field of chemical biology and drug discovery.